Cas no 1227598-47-1 (6-chloro-2-fluoro-3-methylpyridine)

• Product Name: 6-chloro-2-fluoro-3-methylpyridine
• CAS No: 1227598-47-1
• MF: C₆H₅ClFN
• MW: 145.562003850937
• CID: 2618225
• PubChem ID: 57336641
• Update Time: 2025-05-23

6-chloro-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-fluoro-3-methylpyridine
• SCHEMBL23025975
• DTXSID70720900
• E91160
• MFCD16610396
• 1227598-47-1

• MDL： MFCD16610396
• Inchi： 1S/C6H5ClFN/c1-4-2-3-5(7)9-6(4)8/h2-3H,1H3
• InChI Key： HZKKBGCGSJQBKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)C

Computed Properties

• Exact Mass: 145.0094550g/mol
• Monoisotopic Mass: 145.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-chloro-2-fluoro-3-methylpyridine

6-Chloro-2-Fluoro-3-Methylpyridine: A Comprehensive Overview

6-Chloro-2-fluoro-3-methylpyridine (CAS No. 1227598-47-1) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom and five carbon atoms. The substitution pattern of this molecule, featuring chlorine at position 6, fluorine at position 2, and a methyl group at position 3, imparts unique electronic and steric properties that make it highly versatile for various applications.

The synthesis of 6-chloro-2-fluoro-3-methylpyridine involves a series of carefully designed reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the pyridine ring with the desired substituents. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic approaches.

In terms of physical properties, 6-chloro-2-fluoro-3-methylpyridine exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is indicative of its conjugated π-system and potential applications in optoelectronic materials.

Recent studies have highlighted the biological activity of 6-chloro-2-fluoro-3-methylpyridine, particularly in the context of drug discovery. This compound has shown promising results as a lead molecule for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Additionally, its fluorinated structure enhances its lipophilicity, which is a desirable property for drug candidates targeting membrane-bound proteins.

Another area where 6-chloro-2-fluoro-3-methylpyridine has found application is in materials science. Its ability to act as a ligand in metal coordination complexes has been exploited to create novel catalysts for organic transformations. For example, researchers have reported the use of this compound as a chelating agent in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic efficiency and selectivity.

The electronic properties of 6-chloro-2-fluoro-3-methylpyridine make it an attractive candidate for use in organic electronics. Its conjugated system facilitates charge transport, which is crucial for applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored the integration of this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

In conclusion, 6-chloro-2-fluoro-3-methylpyridine (CAS No. 1227598-47-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique substitution pattern, combined with advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers and industry professionals alike.